1-Bromo-2,3,4-trimethoxybenzene

• IUPAC Name: 1-bromo-2,3,4-trimethoxybenzene
• InChI: InChI=1S/C9H11BrO3/c1-11-7-5-4-6(10)8(12-2)9(7)13-3/h4-5H,1-3H3
• InChI Key: HKCQJLVIFMFOTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Br)OC)OC
• Molecular Formula: C9H11BrO3
• DSSTOX Substance ID: DTXSID00292665
• Molecular Weight: 247.09 g/mol
• CAS RN: 10385-36-1

Description

1-Bromo-2,3,4-trimethoxybenzene is an organic compound with the molecular formula C9H11BrO3. It is a brominated derivative of trimethoxybenzene.

Physical And Chemical Properties Analysis

1-Bromo-2,3,4-trimethoxybenzene has a molecular weight of 247.09 g/mol. It has a boiling point of 105-110 °C/2 mmHg and a density of 1.291 g/mL at 25 °C. The refractive index is 1.549.

Scientific Research Applications

Derivatizing Agent in Aqueous Systems

. .

Organic Synthesis

. It can be used to synthesize a wide range of organic compounds, contributing to the development of new materials and pharmaceuticals.

Pharmaceuticals

. It can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies.

Agrochemicals

. It can be used to synthesize pesticides, herbicides, and other chemicals that are essential for agricultural practices.

Dyestuff

. It can be used to synthesize various dyes, contributing to the textile, printing, and other industries that require colorants.

Disinfectants

. It can be used to synthesize compounds that are effective against a wide range of microorganisms, contributing to public health and hygiene.

Mechanism of Action

Target of Action

1-Bromo-2,3,4-trimethoxybenzene is primarily used as a reagent in organic synthesis . It doesn’t have a specific biological target but is used to create more complex molecules in chemical reactions .

Mode of Action

The compound is often used in Suzuki-Miyaura coupling reactions . In these reactions, it acts as an electrophile, reacting with organoboron compounds in the presence of a palladium catalyst . The bromine atom on the benzene ring is replaced by the organoboron group, forming a new carbon-carbon bond .

Biochemical Pathways

As a synthetic reagent, 1-Bromo-2,3,4-trimethoxybenzene doesn’t directly participate in any biochemical pathways. The products of its reactions can be used to synthesize various bioactive compounds .

Result of Action

The primary result of 1-Bromo-2,3,4-trimethoxybenzene’s action is the formation of new organic compounds via carbon-carbon bond formation . These compounds can have a wide range of properties and uses, depending on the specific organoboron reagents used in the reaction .

Safety and Hazards

Specific safety data and hazards associated with 1-Bromo-2,3,4-trimethoxybenzene are not available in the search results. As with all chemicals, it should be handled with appropriate safety precautions.

Synthesis routes and methods

Procedure details

Pyrogallol trimethyl ether (5.1 g) was suspended in CCl4 (60 mL) and N-bromosuccinimide (6.5 g, 1.2 eq.) was added. The reaction mixture was heated at reflux for 20 hours. The succinimide was collected and the filtrate concentrated in vacuo to a brown oil. The oil was separated by gravity column chromatography (hexane-ethyl acetate, 19: 1) and yielded the title compound as a yellow oil (5.9 g, 78%): EIMS m/z 234 ((M+ —CH3, 81Br), 232 (M+ —CH3, 79Br), 107, 95, 69, 58, 44; 1H NMR (CDCl3, 300 MHZ) δ 7.21 (1H, d, J=9.0 Hz, H6), 6.58 (1H, d, J=9.0 Hz, H5), 3.91 (3H, s, OCH3), 3.89 (3H, s, OCH3), 3.85 (3H, s, OCH3).